2-(4-Hydroxyphenyl)-1H-1,3-benzodiazole-7-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of related compounds like 4-Hydroxyphenylacetic acid involves strategies like decarboxylation-epoxidation-isomerization-oxidation . The synthesis of these compounds often involves the use of lignin-related p-coumaric and ferulic acids as starting materials .Molecular Structure Analysis
The molecular structure of related compounds like 4-Hydroxyphenylacetic acid consists of a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by a 4-hydroxyphenyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds like 2-(4-Hydroxyphenylazo)benzoic acid include a molecular weight of 242.23 g/mol .Scientific Research Applications
Catalytic Synthesis and Application Potential
The compound is a valuable candidate for the replacement of bisphenol A, which is strongly questioned for its toxicological issues . It represents one of the potentially most interesting bio-products obtainable from the levulinic acid supply-chain .
Antimicrobial Applications
The compound has been used to synthesize new derivatives that have shown promising antimicrobial activity against a variety of pathogenic bacterial and fungal organisms . For example, the compound has been used as a ligand to synthesize new Cobalt(II) complexes that have shown antibacterial activity .
Reagent in Acylation
The compound is used as a reagent in the acylation of phenols and amines . This makes it useful in various chemical synthesis processes.
Fluorometric Determination of Oxidative Enzymes
The compound is also used for fluorometric determination of oxidative enzymes . This makes it useful in various biochemical and medical research applications.
Synthesis of Value-Added Compounds
4-Hydroxybenzoic acid, a derivative of the compound, has emerged as a promising intermediate for several value-added bioproducts with potential biotechnological applications in food, cosmetics, pharmacy, fungicides, etc .
6. Production of High-Performance Liquid Crystal Polymers (LCPs) 4-Hydroxybenzoic acid, a derivative of the compound, is a key component in the manufacturing of high-performance liquid crystal polymers (LCPs) with wider and ever-increasing applications in the thermoplastic industry .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with streptavidin, a protein produced by streptomyces avidinii .
Mode of Action
It’s worth noting that compounds with similar structures, such as 4-hydroxyphenylpyruvate dioxygenase inhibitors, prevent growth in plants by blocking an enzyme that breaks down the amino acid tyrosine .
Biochemical Pathways
It’s known that phenolic compounds, which this compound is a part of, are synthesized via the shikimate and phenylpropanoid pathways .
Result of Action
Similar compounds have been found to have antimicrobial activity .
Action Environment
It’s known that environmental conditions can affect the metabolite profile of plant species .
properties
IUPAC Name |
2-(4-hydroxyphenyl)-1H-benzimidazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O3/c17-9-6-4-8(5-7-9)13-15-11-3-1-2-10(14(18)19)12(11)16-13/h1-7,17H,(H,15,16)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STYRAFKTHBOIOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)NC(=N2)C3=CC=C(C=C3)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90443482 |
Source
|
| Record name | 2-(4-hydroxyphenyl)-1H-benzimidazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90443482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
313279-30-0 |
Source
|
| Record name | 2-(4-hydroxyphenyl)-1H-benzimidazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90443482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Hydroxy-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile](/img/structure/B1450720.png)
